3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C26H26N4O3S2
• Molecular Weight: 506.6 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[[2-[(2-hydroxy-2-phenylethyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H26N4O3S2/c31-20(17-9-3-1-4-10-17)16-27-23-19(24(32)29-14-8-7-13-22(29)28-23)15-21-25(33)30(26(34)35-21)18-11-5-2-6-12-18/h1,3-4,7-10,13-15,18,20,27,31H,2,5-6,11-12,16H2/b21-15-
• InChI Key: JXYRERDXHLJMHX-QNGOZBTKSA-N
• Isomeric SMILES: C1CCC(CC1)N2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)NCC(C5=CC=CC=C5)O)/SC2=S
• Canonical SMILES: C1CCC(CC1)N2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)NCC(C5=CC=CC=C5)O)SC2=S

Description

The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a heterocyclic molecule featuring a fused pyrido[1,2-a]pyrimidin-4-one core. Key structural elements include:

• Pyrido[1,2-a]pyrimidin-4-one backbone: A bicyclic system with a pyridine ring fused to a pyrimidinone, providing rigidity and π-conjugation .
• Amino substituent: A 2-hydroxy-2-phenylethylamino group at position 2, enhancing hydrogen-bonding capacity and solubility .

The Z-configuration of the thiazolidinone methylidene group is critical for maintaining planar geometry and intermolecular interactions .

Comparison with Similar Compounds

Substituent Variations in the Thiazolidinone Moiety

Compound A is differentiated by its 3-cyclohexyl substituent on the thiazolidinone ring. Analogues with alternative substituents include:

Compound ID	Thiazolidinone Substituent	Key Features	Reference
Compound A	3-Cyclohexyl	Enhanced lipophilicity; cyclohexyl may improve membrane permeability
Compound B (383904-28-7)	3-Benzyl	Aromatic benzyl group increases π-stacking potential; reduced steric bulk
Compound C (MolPort-000-693-925)	3-(2-Methoxyethyl)	Methoxyethyl enhances hydrophilicity; may alter pharmacokinetics

Impact on Activity :

• Compound B ’s benzyl group has been associated with improved binding to hydrophobic enzyme pockets in antimicrobial assays .
• Compound C ’s methoxyethyl group may reduce cytotoxicity compared to cyclohexyl derivatives, as seen in preliminary toxicity screens .

Variations in the Amino Substituent at Position 2

The 2-[(2-hydroxy-2-phenylethyl)amino] group in Compound A contrasts with other amino substituents:

Compound ID	Amino Substituent	Key Features	Reference
Compound A	2-Hydroxy-2-phenylethyl	Hydroxy group enables H-bonding; phenyl enhances aromatic interactions
Compound D (STK983089)	Ethylamino	Simplified structure; lower molecular weight but reduced solubility
Compound E (608121-35-3)	2-Hydroxyethylamino	Increased polarity; may improve aqueous solubility

Functional Implications :

• Compound D’s ethylamino group lacks the hydroxy-phenylethyl moiety, resulting in weaker antifungal activity in Candida albicans models .
• Compound E ’s hydroxyethyl group improves water solubility but reduces cellular uptake in in vitro assays .

Core Modifications: Pyrido[1,2-a]pyrimidin-4-one vs. Related Scaffolds

Compound A ’s pyrido[1,2-a]pyrimidin-4-one core is compared to fused heterocycles:

Scaffold Type	Example Compound	Key Differences	Bioactivity Notes	Reference
Pyrido[1,2-a]pyrimidin-4-one	Compound A	Planar structure with π-conjugation	Broad-spectrum antimicrobial activity
Thiazolo[3,2-a]pyrimidin-4-one	Compound F (54)	Thiazole ring replaces pyridine	Higher selectivity for bacterial enzymes
Benzothiazolo[3,2-a]pyrimidin-4-one	Compound G (55)	Benzothiazole enhances redox activity	Potent antioxidant properties

Structural Insights :

• X-ray diffraction studies confirm the planar geometry of pyrido[1,2-a]pyrimidin-4-one derivatives, stabilized by intramolecular C=O···C=O interactions .
• Thiazolo and benzothiazolo analogues exhibit twisted conformations, reducing π-stacking efficiency .

Analytical Characterization

• Crystallography : SHELX and WinGX suites are widely used for confirming Z-configuration and planar geometry .
• Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR reliably distinguish substituent effects, such as cyclohexyl vs. benzyl groups .